Cas no 5588-87-4 (4,5-Benzoisatin)

• Product Name: 4,5-Benzoisatin
• CAS No: 5588-87-4
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• MDL: MFCD01658931
• CID: 46032
• PubChem ID: 200087
• Update Time: 2025-08-05

4,5-Benzoisatin Chemical and Physical Properties

Names and Identifiers

• Benz[e]isatin
• 4,5-Benzoisatin
• 1H-Benz[e]indole-1,2(3H)-dione
• 3H-benzo[e]indole-1,2-dione
• 1H-Benz(e)indole-1,2(3H)-dione
• 1H-benzo[e]indole-1,2(3H)-dione
• 3H-Benz[e]indol-1,2-dion
• 3H-benz[e]indole-1,2-dione
• Benz(e)isatin
• benz<e>indole-2,3-dione
• benzo[e]isatin
• beta-Naphthisatin
• RVZFBDVLNFODOM-UHFFFAOYSA-N
• ss-Naphthisatin
• 1H,2H,3H-benzo[e]indole-1,2-dione
• SY058400
• 588B874
• A913757
• 4-21-00-05555 (Beilstein Handbook Reference)
• 5588-87-4
• BRN 0150828
• CS-12425
• SCHEMBL875681
• MFCD01658931
• AKOS022231463
• DTXSID90204479
• CS-0270347
• EN300-141792
• AC1332

• MDL： MFCD01658931
• Inchi： 1S/C12H7NO2/c14-11-10-8-4-2-1-3-7(8)5-6-9(10)13-12(11)15/h1-6H,(H,13,14,15)
• InChI Key： RVZFBDVLNFODOM-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC3C=CC=CC=3C=21)=O
• BRN： 0150828

Computed Properties

• Exact Mass: 197.04800
• Monoisotopic Mass: 197.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.391
• Refractive Index: 1.708
• PSA: 46.17000
• LogP: 2.11260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes